4-(2-hydroxypropyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride

• IUPAC Name: 4-(2-hydroxypropyl)-N-[(4-methoxyphenyl)methyl]piperazine-1-carboxamide;hydrochloride
• InChI: InChI=1S/C16H25N3O3.ClH/c1-13(20)12-18-7-9-19(10-8-18)16(21)17-11-14-3-5-15(22-2)6-4-14;/h3-6,13,20H,7-12H2,1-2H3,(H,17,21);1H
• InChI Key: GZIQPZJICZKHCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCN(CC1)C(=O)NCC2=CC=C(C=C2)OC)O.Cl
• Molecular Formula: C16H26ClN3O3
• Molecular Weight: 343.8 g/mol

Description

4-(2-hydroxypropyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride, also known as MPHP, is a synthetic compound that belongs to the family of piperazines. It is widely used in scientific research for its potential therapeutic effects on various diseases.

Scientific Research Applications

Synthesis and Potential Applications

• Chemical Synthesis : This compound is part of a broader class of piperazine derivatives that have been synthesized for various applications, including as intermediates in the preparation of pharmaceuticals and materials with potential biological activities. For example, research has shown the synthesis of novel benzodifuranyl, 1,3,5-triazines, and 1,3,5-oxadiazepines derived from similar compounds demonstrating anti-inflammatory and analgesic activities, highlighting the utility of these structures in developing therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Biological Activity : Another study on bis(heteroaryl)piperazines, related to the structure of interest, reported their evaluation as non-nucleoside HIV-1 reverse transcriptase inhibitors. These findings underscore the relevance of piperazine derivatives in designing drugs targeting viral infections (D. Romero et al., 1994).

• Antimicrobial Activities : Research into 1,2,4-triazole derivatives incorporating the piperazine motif, similar to the compound , has shown good to moderate antimicrobial activities against various bacterial and fungal strains, suggesting its potential utility in developing new antimicrobials (H. Bektaş et al., 2007).

• Dual Antihypertensive Agents : A study synthesized new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates as potential dual antihypertensive agents, showing the versatility of such compounds in medicinal chemistry applications. This work emphasizes the role of structural modifications in tuning the biological activities of piperazine derivatives (Pavlína Marvanová et al., 2016).

• Cardiotropic Activity : Synthesis of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines highlighted statistically significant antiarrhythmic activity in specific models, illustrating the therapeutic potential of such compounds in cardiovascular diseases (G. Mokrov et al., 2019).